Cas no 62269-23-2 (Phosphonic acid, (1,4-dimethyl-2-oxopentyl)-, diethyl ester)

• Product name: Phosphonic acid, (1,4-dimethyl-2-oxopentyl)-, diethyl ester
• CAS No: 62269-23-2
• MF: C₁₁H₂₃O₄P
• MW: 250.27172
• CID: 451651
• PubChem ID: 71388070

Phosphonic acid, (1,4-dimethyl-2-oxopentyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1,4-dimethyl-2-oxopentyl)-, diethyl ester
• 2-diethoxyphosphoryl-5-methylhexan-3-one
• Diethyl (5-methyl-3-oxohexan-2-yl)phosphonate
• 62269-23-2
• DTXSID00810146

• Inchi： InChI=1S/C11H23O4P/c1-6-14-16(13,15-7-2)10(5)11(12)8-9(3)4/h9-10H,6-8H2,1-5H3
• InChI Key： JIWLOTGWFGHMMD-UHFFFAOYSA-N
• SMILES： CCOP(=O)(C(C)C(=O)CC(C)C)OCC

Computed Properties

• Exact Mass: 250.13349
• Monoisotopic Mass: 250.13339621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 3.25620